Cas no 315704-15-5 (4-4-(2,7-Dimethylimidazo1,2-apyridin-3-yl)-2-thiazolylaminobenzoic Acid)

• Product Name: 4-4-(2,7-Dimethylimidazo1,2-apyridin-3-yl)-2-thiazolylaminobenzoic Acid
• CAS No: 315704-15-5
• MF: C₁₉H₁₆N₄O₂S
• MW: 364.420942306519
• CID: 1063377
• PubChem ID: 1117208
• Update Time: 2025-04-20

4-4-(2,7-Dimethylimidazo1,2-apyridin-3-yl)-2-thiazolylaminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(2,7-Dimethylimidazo[1,2-a]pyridin-3-yl)-2-thiazolyl]amino]benzoic Acid
• 4-((4-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)thiazol-2-yl)amino)benzoic acid
• 4-[(4-{2,7-dimethylimidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-yl)amino]benzoic acid
• WAY-299744-A
• 315704-15-5
• 4-[[4-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-yl]amino]benzoic acid
• Oprea1_560198
• CHEMBL467596
• Oprea1_874551
• 4-{[4-(2,7-dimethylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-yl]amino}benzoic acid
• DB-305415
• AKOS001665609
• STK662222
• AB00101161-01
• 4-4-(2,7-Dimethylimidazo1,2-apyridin-3-yl)-2-thiazolylaminobenzoic Acid

• Inchi： 1S/C19H16N4O2S/c1-11-7-8-23-16(9-11)20-12(2)17(23)15-10-26-19(22-15)21-14-5-3-13(4-6-14)18(24)25/h3-10H,1-2H3,(H,21,22)(H,24,25)
• InChI Key： WCFVPEYROOCQPO-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(C(=O)O)=CC=2)=NC(=C1)C1=C(C)N=C2C=C(C)C=CN12

Computed Properties

• Exact Mass: 364.09939694g/mol
• Monoisotopic Mass: 364.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines